Cas no 646514-88-7 (1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-)
![1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- structure](https://www.kuujia.com/scimg/cas/646514-88-7x300.png)
646514-88-7 structure
Product Name:1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
CAS No:646514-88-7
Molecular Formula:C19H19NO5S
Molecular Weight:373.42286
CID:420086
PubChem ID:10022229
1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
- 2-[3-(3-methoxyphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
- CHEMBL1917448
- BDBM50357134
- DTXSID60434367
- SCHEMBL1385689
- 646514-88-7
-
- InChIKey: LTZIPSVUUPYNGF-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19NO5S/c1-12-7-8-17-16(9-12)19(13(2)20(17)11-18(21)22)26(23,24)15-6-4-5-14(10-15)25-3/h4-10H,11H2,1-3H3,(H,21,22)
- SMILES: CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC(=C3)OC)C)CC(=O)O
Computed Properties
- Exact Mass: 373.09847
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 5
- Monoisotopic Mass: 373.09839388g/mol
- Heavy Atom Count: 26
- Complexity: 616
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 94Ų
Experimental Properties
- PSA: 85.6
1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Related Literature
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Xiaojie Guo,Zeliang Gao,Fuan Liu,Xiaoli Du,Xiangmei Wang,Feifei Guo,Chengcheng Li,Youxuan Sun,Xutang Tao CrystEngComm, 2021,23, 6682-6689
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Mariana Palma,Lorenzo E. Hernández-Castellano,Noemí Castro,Anastasio Arguëllo,Juan Capote,Manolis Matzapetakis Mol. BioSyst., 2016,12, 2094-2107
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S. Frykstrand,J. Forsgren,O. Cheung,P. Zhang,J. Hong,M. Strømme,N. Ferraz RSC Adv., 2016,6, 52810-52816
-
Wei Ha,Juan Chen,Yan-ping Shi Nanoscale, 2015,7, 18619-18627
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Shu-Li You,Quan Cai,Mi Zeng Chem. Soc. Rev., 2009,38, 2190-2201
-
Linlin Yang,Xu Jing,Bowen An,Cheng He,Yang Yang,Chunying Duan Chem. Sci., 2018,9, 1050-1057
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Hiu-Chi Chong,Yun-Chung Leung Chem. Commun., 2014,50, 4375-4378
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Jingwen Chen,Yingqi Sun,Qian Chen,Le Wang,Suhe Wang,Yun Tang Nanoscale, 2016,8, 13568-13573
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Chengliang He,Youwen Pan,Yanni Ouyang,Qing Shen,Yuan Gao,Kangrong Yan,Jin Fang,Yiyao Chen,Chang-Qi Ma,Jie Min,Chunfeng Zhang,Lijian Zuo,Hongzheng Chen Energy Environ. Sci., 2022,15, 2537-2544
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